6-(4-{[(3-Methylpyridin-2-yl)oxy]methyl}piperidine-1-carbonyl)-1,3-benzothiazole

• IUPAC Name: 1,3-benzothiazol-6-yl-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H21N3O2S/c1-14-3-2-8-21-19(14)25-12-15-6-9-23(10-7-15)20(24)16-4-5-17-18(11-16)26-13-22-17/h2-5,8,11,13,15H,6-7,9-10,12H2,1H3
• InChI Key: BWXAPPWFLFFEFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

6-(4-{[(3-Methylpyridin-2-yl)oxy]methyl}piperidine-1-carbonyl)-1,3-benzothiazole, also known as MP-10, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MP-10 is a small molecule that belongs to the class of benzothiazole derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Biological Activities

• Microwave-Assisted Synthesis : One study discusses the synthesis of heterocyclic compounds, including pyridine derivatives, under microwave irradiation conditions. Pyridine derivatives are known for diverse biological activities and are present in many pharmaceutical agents. These compounds, including 1,4-benzothiazines, exhibit biological activities like Ca antagonism and blood platelet aggregation inhibition (Ashok et al., 2006).

• Antibacterial Properties : Another research highlights the synthesis and antibacterial evaluation of oxadiazole, sulfamoyl, and piperidine functionalities. These compounds exhibited significant antibacterial results, indicating their potential use in antibacterial therapies (Aziz‐ur‐Rehman et al., 2017).

• Antimicrobial Nano‐Materials : N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives have been synthesized and investigated for their antimicrobial activities against pathogenic bacteria and Candida species. Some derivatives showed significant effectiveness against fungi, suggesting their use in antifungal therapies (Mokhtari & Pourabdollah, 2013).

• Electrochemical Synthesis of Benzothiazoles : Research on the metal- and reagent-free synthesis of benzothiazoles and thiazolopyridines through electrolytic C–H thiolation has been conducted. This process offers a new method for synthesizing these compounds, potentially useful in pharmaceuticals and organic materials (Qian et al., 2017).

• Anti-inflammatory and Analgesic Properties : A study explored the synthesis and structure-activity relationship of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides. These compounds showed varying degrees of analgesic and anti-inflammatory properties, highlighting their potential in pain management and anti-inflammatory therapies (Ukrainets et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been shown to target the ribosomal s6 kinase p70s6kβ (s6k2) .

Mode of Action

It’s worth noting that the interaction of a compound with its target often involves binding to the active site, leading to changes in the target’s function .

Biochemical Pathways

Compounds that target kinases like s6k2 are often involved in signaling pathways related to cell growth and proliferation .

Pharmacokinetics

These properties are crucial in determining the bioavailability of a compound, its distribution within the body, its metabolism, and its eventual excretion .

Result of Action

The inhibition of kinases like s6k2 can potentially affect cell growth and proliferation .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of a compound .